Cas no 312750-30-4 (N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 312750-30-4
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 5818544
• PubChem ID: 4309083
• Update Time: 2025-06-08

N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-nitrophenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• Benzamide, N-(2-nitrophenyl)-4-(1-pyrrolidinylsulfonyl)-
• MLS001237989
• SR-01000394553
• N-(2-nitrophenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• CHEMBL1584711
• AKOS024573904
• N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide
• SMR000805709
• SR-01000394553-1
• HMS2968N22
• Oprea1_092466
• F0012-0203
• 312750-30-4

• Inchi： 1S/C17H17N3O5S/c21-17(18-15-5-1-2-6-16(15)20(22)23)13-7-9-14(10-8-13)26(24,25)19-11-3-4-12-19/h1-2,5-10H,3-4,11-12H2,(H,18,21)
• InChI Key： IZZVLNUAAVWJSU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• pka: 11.33±0.70(Predicted)

Additional information on N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 312750-30-4)

N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide, a compound with the chemical formula C₁₄H₁₄N₂O₅S, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 312750-30-4, represents a unique intersection of organic synthesis and medicinal chemistry, showcasing potential applications in the development of novel therapeutic agents.

The structural framework of N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide consists of several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a nitro group at the 2-position of the phenyl ring and a sulfonyl group attached to a pyrrolidine moiety introduces both electrophilic and nucleophilic centers, making it a versatile scaffold for further chemical modifications. These features are particularly intriguing for researchers exploring structure-activity relationships (SARs) in drug design.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The nitrophenyl moiety is known for its ability to engage with various biological targets, while the pyrrolidine sulfonyl group has been implicated in interactions with enzymes and receptors. This combination suggests that N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide could serve as a lead compound for the discovery of new drugs.

One of the most compelling aspects of this compound is its potential to act as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The sulfonyl group in N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide is structurally reminiscent of known kinase inhibitors, which has led researchers to investigate its inhibitory activity against various kinases. Preliminary studies have shown promising results, indicating that this compound may be effective in suppressing the activity of specific kinases involved in tumor growth and progression.

Furthermore, the nitro group in the phenyl ring can be reduced to an amine, which opens up possibilities for further derivatization. This redox-active property allows for the creation of prodrugs or analogs with enhanced solubility or bioavailability. Such modifications are essential for optimizing pharmacokinetic profiles and improving therapeutic efficacy. The ability to fine-tune these properties makes N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide a valuable asset in medicinal chemistry libraries.

The synthesis of N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route typically begins with the nitration of 2-aminophenylboronic acid to introduce the nitro group. Subsequent reactions include Suzuki-Miyaura cross-coupling to attach the pyrrolidine sulfonyl moiety, followed by amidation to complete the structure. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

In addition to its potential as an anti-cancer agent, N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide has shown promise in other therapeutic areas. Its ability to interact with biological targets suggests applications in treating inflammatory diseases and neurological disorders. For instance, studies have indicated that derivatives of this compound may modulate inflammatory pathways by inhibiting key enzymes involved in cytokine production. This makes it an attractive candidate for further investigation in preclinical models.

The pharmacological evaluation of N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide has been complemented by computational studies using molecular modeling techniques. These studies help predict binding affinities and identify potential binding pockets on target proteins. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and prioritize promising candidates for further development. This interdisciplinary approach is essential for translating laboratory findings into clinical applications.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide's properties. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have enabled precise characterization of this compound and its derivatives. These analytical tools are crucial for quality control during synthesis and for studying metabolic pathways in vivo.

The future direction of research on N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide includes exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help identify off-target effects. Additionally, efforts are underway to develop more stable analogs with improved pharmacokinetic properties. By leveraging cutting-edge synthetic methods and biophysical techniques, scientists aim to unlock the full potential of this promising molecule.

In conclusion, N-(2-nitrophenyl)-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 312750-30-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug design, particularly in areas such as oncology and inflammation management. With ongoing studies focusing on its biological activity, synthetic optimization, and computational modeling, this compound is poised to make meaningful contributions to future therapeutic advancements.